Cas no 16269-26-4 (2-Chloro-1(2H)-acenaphthylenone)

2-Chloro-1(2H)-acenaphthylenone is a chlorinated derivative of acenaphthylene, featuring a reactive ketone group at the 1-position and a chlorine substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of polycyclic aromatic systems and functionalized acenaphthene derivatives. Its structural framework lends itself to applications in materials science, pharmaceuticals, and agrochemical research. The presence of both electrophilic (chloro) and carbonyl functionalities enables selective modifications, facilitating the construction of complex molecular architectures. High purity grades are available to ensure reproducibility in synthetic workflows. The compound's stability under standard conditions further enhances its utility in laboratory and industrial settings.

2-Chloro-1(2H)-acenaphthylenone structure

16269-26-4 structure

Product Name:2-Chloro-1(2H)-acenaphthylenone

CAS No:16269-26-4

MF:C₁₂H₇ClO

MW:202.636382341385

CID:180599

PubChem ID:278628

Update Time:2025-06-06

2-Chloro-1(2H)-acenaphthylenone Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Acenaphthylenone,2-chloro-
- 2-Chloro-1(2H)-acenaphthylenone
- 2-Chloro-1(2H)-acenaphthylenone
- 2-chloro-2H-acenaphthylen-1-one
- 2-Chlor-acenaphthenon
- 2-chloroacenaphthylen-1(2h)-one
- 2-chloroacenaphtylenone
- AC1L5OHA
- AC1Q3S49
- AG-J-33864
- AR-1E0414
- CTK4D1307
- NSC128360
- DTXSID20299131
- chloroacenaphthenone
- AKOS030241914
- NSC-128360
- starbld0001527
- 16269-26-4
- Inchi： 1S/C12H7ClO/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14/h1-6,11H
- InChI Key： ANEWKHWKQARGCS-UHFFFAOYSA-N
- SMILES： ClC1C(C2=CC=CC3=CC=CC1=C23)=O

Computed Properties

Exact Mass: 202.01861
Monoisotopic Mass: 202.0185425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07
LogP: 3.31600

2-Chloro-1(2H)-acenaphthylenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C364265-100mg	2-Chloro-1(2H)-acenaphthylenone	16269-26-4		100mg	$ 201.00	2023-09-08
TRC	C364265-1g	2-Chloro-1(2H)-acenaphthylenone	16269-26-4		1g	$ 1608.00	2023-09-08